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Compound of Interest

Compound Name: Sudan IV

Cat. No.: B1681523

An In-Depth Technical Guide to Sudan IV

This guide provides a comprehensive overview of the chemical and physical properties of
Sudan IV, a fat-soluble diazo dye. It is intended for researchers, scientists, and professionals in
drug development who utilize this compound for histological and research applications.

Chemical Identity and Properties

Sudan IV, also known as Solvent Red 24, is a lysochrome dye primarily used for the staining of
lipids, triglycerides, and lipoproteins.[1][2][3] Its lipophilic nature allows it to readily partition into
fats, making it an effective agent for visualizing these substances in biological samples.[4][5]
The dye has the appearance of reddish-brown crystals or a dark brownish-red powder.

Quantitative Data Summary

The key physicochemical properties of Sudan IV are summarized in the table below for easy
reference.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1681523?utm_src=pdf-interest
https://www.benchchem.com/product/b1681523?utm_src=pdf-body
https://www.benchchem.com/product/b1681523?utm_src=pdf-body
https://www.benchchem.com/product/b1681523?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sudan_IV
https://www.scbt.com/p/sudan-iv-85-83-6
https://www.targetmol.com/compound/sudan%20iv
https://chemiis.com/product/sudan-iv/
https://www.stainsfile.com/dyes/sudan-iv/
https://www.benchchem.com/product/b1681523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
Molecular Formula C24H20N40O
Molecular Weight ~380.45 g/mol

1-[{2-Methyl-4-[(2-
IUPAC Name methylphenyl)diazenyl]phenyl}

diazenyllnaphthalen-2-ol

CAS Number 85-83-6
Reddish-brown crystals / Dark
Appearance _
brownish-red powder
Melting Point 199 °C
Maximum Absorption (Amax) 520 nm, 357 nm (in toluene)
Insoluble in water; Soluble in
Solubility ethanol, acetone, benzene,

propylene glycol

Experimental Protocols

Sudan IV is a standard reagent for lipid staining in histological preparations, particularly on
frozen paraffin sections. The following is a generalized methodology for its use in staining
applications.

Preparation of Staining Solution

To effectively stain lipids, Sudan IV must be dissolved in a solvent that can solubilize the dye
without dissolving the lipids to be stained. Two common approaches are:

¢ Propylene Glycol Method: A saturated solution of Sudan IV is prepared in propylene glycol.
This method is effective as propylene glycol is a solvent for the dye but does not readily
dissolve the target lipids.

e Acetone-Ethanol-Water Method: A solution is prepared using a 0.05% (by weight)
concentration of Sudan IV in a solvent mixture of acetone, ethanol, and water in a 50:35:15
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ratio. Other reported solvents include isopropyl alcohol and 95% ethanol.

General Staining Workflow

» Section Preparation: Obtain frozen tissue sections and fix them appropriately.

» Staining: Immerse the tissue sections in the prepared Sudan IV staining solution for a
sufficient duration to allow the dye to partition into the lipid droplets.

 Differentiation: Briefly rinse the sections in a suitable solvent (e.g., 85% propylene glycol if
the propylene glycol method was used) to remove excess stain.

e Washing: Wash the sections thoroughly with distilled water.

o Counterstaining (Optional): A counterstain such as hematoxylin can be used to stain cell
nuclei for better contrast.

e Mounting: Mount the stained sections in an aqueous mounting medium.

Lipids, triglycerides, and some lipoproteins will appear as red to orange-red globules or
droplets within the tissue.

Visualizations
Logical Workflow for Lipid Staining

The following diagram illustrates the general workflow for staining lipids in tissue samples using
Sudan IV.
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General workflow for Sudan IV lipid staining.
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Safety Considerations

Sudan IV is classified as a category 3 carcinogen by the International Agency for Research on
Cancer (IARC) and is considered toxic. It should be handled with appropriate personal
protective equipment, including gloves and safety glasses, in a well-ventilated area. Due to its
potential health risks, it is considered an illegal food dye in many regions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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